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Compound of Interest

Compound Name:

Ethyl 2-(3,5-

dichlorophenyl)thiazole-4-

carboxylate

Cat. No.: B144942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-(3,5-dichlorophenyl)thiazole-4-carboxylate is a synthetic heterocyclic compound

featuring a thiazole core substituted with a 3,5-dichlorophenyl group at the 2-position and an

ethyl carboxylate group at the 4-position. The thiazole scaffold is a prominent feature in

numerous FDA-approved drugs and is known to be associated with a wide range of biological

activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][2][3] The

presence of the dichlorophenyl moiety may further enhance its biological potency, as

halogenated phenyl rings are common in pharmacologically active molecules.[4]

This document provides detailed application notes and experimental protocols for the synthesis

and evaluation of Ethyl 2-(3,5-dichlorophenyl)thiazole-4-carboxylate as a potential chemical

probe for biological systems. Given the limited specific literature on this exact molecule, the

proposed synthesis and experimental protocols are based on established methods for

structurally related 2-aryl-thiazole-4-carboxylates.
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Property Value

Molecular Formula C₁₂H₉Cl₂NO₂S

Molecular Weight 302.18 g/mol

IUPAC Name
Ethyl 2-(3,5-dichlorophenyl)-1,3-thiazole-4-

carboxylate

Appearance Predicted to be a white to off-white solid

Solubility

Expected to be soluble in organic solvents like

DMSO, DMF, and alcohols, and poorly soluble

in water

Synthesis Protocol
A plausible and efficient method for the synthesis of Ethyl 2-(3,5-dichlorophenyl)thiazole-4-
carboxylate is the Hantzsch thiazole synthesis.[5][6] This classic method involves the

condensation reaction between an α-halocarbonyl compound and a thioamide.

Proposed Synthesis via Hantzsch Reaction
Reaction Scheme:
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Ethyl 2-chloro-3-oxobutanoate + 3,5-Dichlorobenzothioamide Ethanol, Reflux Ethyl 2-(3,5-dichlorophenyl)thiazole-4-carboxylate

Seed cells in a 96-well plate
(5,000 cells/well)

Incubate for 24 hours
(37°C, 5% CO2)

Treat cells with varying concentrations
of the compound (0.1 - 100 µM)

Incubate for 48 hours

Add MTT solution to each well

Incubate for 4 hours

Remove medium and add DMSO
to dissolve formazan crystals

Measure absorbance at 570 nm

Calculate cell viability and IC50

 

Prepare serial dilutions of the
compound in assay buffer

Add compound and kinase enzyme
to a 384-well plate

Incubate for 15 minutes at room temperature

Initiate reaction by adding ATP
and substrate mixture

Incubate for 60 minutes at 30°C

Add Kinase-Glo® reagent to stop
the reaction and generate signal

Incubate for 10 minutes at room temperature

Measure luminescence

Calculate % inhibition and IC50
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Design and synthesize an affinity probe
(e.g., biotinylated analog)

Incubate the probe with cell lysate

Capture probe-protein complexes
using streptavidin beads

Wash to remove non-specific binders

Elute bound proteins

Separate proteins by SDS-PAGE

Identify proteins by mass spectrometry
(LC-MS/MS)

Validate identified targets

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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